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Compound of Interest

Compound Name: PD153035

Cat. No.: B1662475

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of
PD153035 solutions in Dimethyl Sulfoxide (DMSOQO) for various experimental applications.
PD153035 is a potent and specific inhibitor of the Epidermal Growth Factor Receptor (EGFR)
tyrosine kinase. Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results.

Quantitative Data Summary

The solubility of PD153035 in DMSO can vary depending on the specific form of the compound
(e.g., free base vs. hydrochloride salt) and the experimental conditions. The following table
summarizes key quantitative data for the preparation of PD153035 solutions.
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Parameter Value Source
360.21 g/mol (free base)
Molecular Weight 396.67 g/mol (hydrochloride [1112]

salt)

Solubility in DMSO

>3.97 mg/mL (with gentle
warming) 6 mg/mL (16.65 mM)
~0.25 - 4 mg/mL
(hydrochloride salt) Up to
33.33 mg/mL (92.53 mM) (with

sonication)

[L1E2]E31[4105]

Recommended Stock Solution

Concentration

1-10 mM

General laboratory practice

Storage of Stock Solution

-20°C for several months

-80°C for up to 2 years

[2](5]

Final DMSO Concentration in
Cell Culture

<0.5%

[6]7]

Experimental Protocols
Protocol 1: Preparation of a PD153035 Stock Solution in

DMSO

This protocol describes the steps for preparing a concentrated stock solution of PD153035 in

DMSO.

Materials:

PD153035 (powder form)

Vortex mixer

Sterile microcentrifuge tubes

Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)
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» Water bath or heating block (optional)

» Ultrasonic bath (optional)

Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination, especially if the stock solution will be used for cell culture
experiments.

e Weighing PD153035: Carefully weigh the desired amount of PD153035 powder.

e Adding DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the PD153035
powder to achieve the desired stock concentration (e.g., 10 mM). It is recommended to use
fresh DMSO as moisture can reduce the solubility[1][8].

o Dissolution:

o Vortex the solution thoroughly for 2-5 minutes.

o If the compound does not fully dissolve, gentle warming in a 37°C water bath for 10
minutes can aid in dissolution[2].

o Alternatively, sonication in an ultrasonic bath for a short period can also be used to
facilitate dissolution[2][4]. For some forms, heating up to 60°C with ultrasonication may be
necessary[4].

 Sterilization (Optional): If required for the specific application, the stock solution can be
sterilized by filtering through a 0.22 um syringe filter. Ensure the filter is compatible with
DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound[8].

o Store the aliquots at -20°C for short-term storage (up to a month) or at -80°C for long-term
storage (6 months to 2 years)[5][6].
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Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for
treating cells in culture.

Materials:

» PD153035 stock solution in DMSO
 Sterile cell culture medium

o Sterile pipette tips and tubes

Procedure:

Thawing Stock Solution: Thaw an aliquot of the PD153035 stock solution at room
temperature.

 Serial Dilution: Perform a serial dilution of the stock solution in sterile cell culture medium to
achieve the desired final concentrations for your experiment. It is recommended to perform
dilutions in a stepwise manner to prevent precipitation of the compound[6].

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
PD153035) to the cell culture medium as used for the highest concentration of the
compound. This is essential to account for any effects of the solvent on the cells. The final
concentration of DMSO in the cell culture should ideally be below 0.5% to avoid
cytotoxicity[6][7].

o Cell Treatment: Add the prepared working solutions to your cell cultures and incubate for the
desired experimental duration.

Visualizations
Signaling Pathway of PD153035 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document. BenchChem. [Application Notes and Protocols for Dissolving
PD153035 in DMSOQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662475#how-to-dissolve-pd153035-in-dmso-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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